Cas no 11118-25-5 (Calcitonin (rat) (9CI))

• Product Name: Calcitonin (rat) (9CI)
• CAS No: 11118-25-5
• MF: C₁₄₈H₂₂₈N₄₀O₄₆S₃
• MW: 3399.8293504715
• CID: 138561
• PubChem ID: 16133000
• Update Time: 2025-04-19

Calcitonin (rat) (9CI) Chemical and Physical Properties

Names and Identifiers

• Calcitonin (rat) (9CI)
• Calcitonin (rat)
• CALCITONIN
• CYS-GLY-ASN-LEU-SER-THR-CYS-MET-LEU-GLY-THR-TYR-THR-GLN-ASP-LEU-ASN-LYS-PHE-HIS-THR-PHE-PRO-GLN-THR-SER-ILE-GLY-VAL-GLY-ALA-PRO-NH2(DISULFIDE BRIDGE:CYS1-CYS7)
• H-Cys-Gly-Asn-Leu-Ser-Thr-Cys-Met-Leu-Gly-Thr-Tyr-Thr-Gln-Asp-Leu-Asn-Lys-Phe-His-Thr-Phe-Pro-Gln-Thr-Ser-Ile-Gly-Val-Gly-Ala-Pro-NH2 (Disulfide bond)
• RAT
• Rat calcitonin
• THYROCALCITONIN RAT
• Calcitoninrat,Calcitoninra
• CGNLSTCMLGTYTQDLNKFHTFPQTSIGVGAP-NH2 (DISULFIDE BRIDGE: 1-7)
• CYS-GLY-ASN-LEU-SER-THR-CYS-MET-LEU-GLY-THR-TYR-THR-GLN-ASP-LEU-ASN-LYS-PHE-HIS-THR-PHE-PRO-GLN-THR-SER-ILE-GLY-VAL-GLY-ALA-PRO-NH2 RAT
• H-CYS-GLY-ASN-LEU-SER-THR-CYS-MET-LEU-GLY-THR-TYR-THR-GLN-ASP-LEU-ASN-LYS-PHE-HIS-THR-PHE-PRO-GLN-THR-SER-ILE-GLY-VAL-GLY-ALA-PRO-NH2 (DISULFIDE BRIDGE: 1-7)
• CALCITONIN, RAT
• H-CYS-GLY-ASN-LEU-SER-THR-CYS-MET-LEU-GLY-THR-TYR-THR-GLN-ASP-LEU-ASN-LYS-PHE-HIS-THR-PHE-PRO-GLN-THR-SER-ILE-GLY-VAL-GLY-ALA-PRO-NH2
• Calcitonin-rat
• CID 16133000
• DTXSID90583175
• PUBCHEM_16133000
• 11118-25-5
• DA-62005
• Calcitonin (rat) trifluoroacetate salt

• MDL： MFCD00133857
• Inchi： 1S/C148H228N40O46S3/c1-18-73(10)115(141(227)160-63-111(203)180-114(72(8)9)140(226)159-60-109(201)162-74(11)147(233)187-46-27-34-103(187)121(155)207)182-136(222)101(65-190)178-145(231)119(78(15)194)183-127(213)88(41-43-106(152)198)166-139(225)104-35-28-47-188(104)148(234)99(54-81-31-23-20-24-32-81)176-144(230)118(77(14)193)185-135(221)95(55-83-59-156-68-161-83)172-130(216)93(52-80-29-21-19-22-30-80)171-124(210)86(33-25-26-45-149)164-132(218)97(57-108(154)200)173-128(214)91(50-70(4)5)170-133(219)98(58-113(205)206)174-125(211)87(40-42-105(151)197)167-143(229)117(76(13)192)184-134(220)94(53-82-36-38-84(196)39-37-82)175-142(228)116(75(12)191)181-112(204)62-158-123(209)90(49-69(2)3)168-126(212)89(44-48-235-17)165-138(224)102-67-237-236-66-85(150)122(208)157-61-110(202)163-96(56-107(153)199)131(217)169-92(51-71(6)7)129(215)177-100(64-189)137(223)186-120(79(16)195)146(232)179-102/h19-24,29-32,36-39,59,68-79,85-104,114-120,189-196H,18,25-28,33-35,40-58,60-67,149-150H2,1-17H3,(H2,151,197)(H2,152,198)(H2,153,199)(H2,154,200)(H2,155,207)(H,156,161)(H,157,208)(H,158,209)(H,159,226)(H,160,227)(H,162,201)(H,163,202)(H,164,218)(H,165,224)(H,166,225)(H,167,229)(H,168,212)(H,169,217)(H,170,219)(H,171,210)(H,172,216)(H,173,214)(H,174,211)(H,175,228)(H,176,230)(H,177,215)(H,178,231)(H,179,232)(H,180,203)(H,181,204)(H,182,222)(H,183,213)(H,184,220)(H,185,221)(H,186,223)(H,205,206)
• InChI Key： URGZBUPIVSHGEI-UHFFFAOYSA-N
• SMILES： S(C)CCC(C(NC(C(NCC(NC(C(C)O)C(NC(CC1C=CC(=CC=1)O)C(NC(C(C)O)C(NC(CCC(N)=O)C(NC(CC(=O)O)C(NC(CC(C)C)C(NC(CC(N)=O)C(NC(CCCCN)C(NC(CC1C=CC=CC=1)C(NC(CC1=CN=CN1)C(NC(C(C)O)C(NC(CC1C=CC=CC=1)C(N1CCCC1C(NC(C(NC(C(NC(C(NC(C(NCC(NC(C(C)C)C(NCC(NC(C)C(N1CCCC1C(N)=O)=O)=O)=O)=O)=O)C(C)CC)=O)CO)=O)C(C)O)=O)CCC(N)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)CC(C)C)=O)NC(C1CSSCC(C(NCC(NC(CC(N)=O)C(NC(C(NC(CO)C(NC(C(N1)=O)C(C)O)=O)=O)CC(C)C)=O)=O)=O)N)=O

Computed Properties

• Exact Mass: 3397.59000
• Monoisotopic Mass: 3397.5893534g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 46
• Hydrogen Bond Acceptor Count: 86
• Heavy Atom Count: 237
• Rotatable Bond Count: 117
• Complexity: 7920
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 34
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 1460Ų
• Surface Charge: 0
• Tautomer Count: 1001
• XLogP3: -12.3

Experimental Properties

• Density: 1.325±0.06 g/cm3 (20 ºC 760 Torr),
• PSA: 1455.73000
• LogP: -1.71080

Calcitonin (rat) (9CI) Security Information

• WGK Germany：3
• Storage Condition：−20°C
• Safety Term：WGK Germany 3